3-chloro-N-(4-(3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide

• IUPAC Name: 3-chloro-N-[4-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
• InChI: InChI=1S/C23H15ClN6O/c24-18-3-1-2-17(14-18)23(31)26-19-6-4-15(5-7-19)20-8-9-21-27-28-22(30(21)29-20)16-10-12-25-13-11-16/h1-14H,(H,26,31)
• InChI Key: MDVQADCVZWFMTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NC2=CC=C(C=C2)C3=NN4C(=NN=C4C5=CC=NC=C5)C=C3
• Molecular Formula: C23H15ClN6O
• Molecular Weight: 426.9 g/mol

Description

The compound “3-chloro-N-(4-(3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide” is a complex organic molecule that contains several functional groups and rings, including a pyridine ring, a triazole ring, and a pyridazine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine, triazole, and pyridazine rings. These rings are aromatic and contain nitrogen atoms, which can participate in various chemical reactions.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, triazoles can react with a variety of enzymes and receptors in biological systems, showing versatile biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the nitrogen atoms in the rings could make the compound capable of forming hydrogen bonds.

Future Directions

The future research directions for this compound could include further investigation into its synthesis, its chemical reactions, and its potential biological activities. It could also be interesting to study its physical and chemical properties in more detail.